Cas no 2138188-13-1 (2-Pyridinesulfonamide, 3-cyclopropyl-)

• Product Name: 2-Pyridinesulfonamide, 3-cyclopropyl-
• CAS No: 2138188-13-1
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5258799
• Update Time: 2025-06-29

2-Pyridinesulfonamide, 3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide, 3-cyclopropyl-

• Inchi： 1S/C8H10N2O2S/c9-13(11,12)8-7(6-3-4-6)2-1-5-10-8/h1-2,5-6H,3-4H2,(H2,9,11,12)
• InChI Key： FXHMWTKEVZDMIK-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=CC=C1C1CC1

Additional information on 2-Pyridinesulfonamide, 3-cyclopropyl-

2-Pyridinesulfonamide, 3-cyclopropyl- (CAS No. 2138188-13-1): A Comprehensive Overview

The compound 2-Pyridinesulfonamide, 3-cyclopropyl- (CAS No. 2138188-13-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The sulfonamide group attached to the pyridine ring introduces additional reactivity and selectivity, making this compound a valuable substrate for further chemical modifications and explorations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Pyridinesulfonamide, 3-cyclopropyl-, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of synthesis but also allow for the incorporation of complex functional groups, such as the cyclopropyl substituent, which is known to impart unique steric and electronic properties to the molecule. The cyclopropyl group in this compound contributes to its stability and enhances its potential as a building block in drug design and materials science.

One of the most promising applications of 2-Pyridinesulfonamide, 3-cyclopropyl- lies in its role as an intermediate in pharmaceutical research. The sulfonamide functionality is well-documented for its ability to modulate biological activities, making this compound a candidate for exploring novel therapeutic agents. Recent studies have highlighted its potential in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The integration of computational chemistry tools has further accelerated the understanding of its bioavailability and pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-Pyridinesulfonamide, 3-cyclopropyl- has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, which are critical for advancing nanotechnology applications.

The structural versatility of 2-Pyridinesulfonamide, 3-cyclopropyl- also extends to its use in catalysis. The sulfonamide group can act as a directing group in organocatalytic reactions, facilitating the construction of complex molecular architectures with high enantioselectivity. This property has been exploited in recent studies focusing on asymmetric synthesis, where this compound serves as a key intermediate in the production of chiral building blocks.

From an environmental perspective, the synthesis and application of 2-Pyridinesulfonamide, 3-cyclopropyl- have been designed with sustainability in mind. Green chemistry principles have guided the development of efficient synthetic pathways that minimize waste generation and energy consumption. Moreover, researchers are actively exploring methods to recycle or repurpose this compound after its use in industrial processes.

In conclusion, 2-Pyridinesulfonamide, 3-cyclopropyl- (CAS No. 2138188-13-1) stands out as a multifaceted compound with vast potential across diverse fields. Its unique chemical properties, combined with cutting-edge research methodologies, position it as a valuable asset in modern scientific endeavors. As ongoing studies continue to unravel its full capabilities, this compound is poised to make significant contributions to both academic research and industrial innovation.